Cas no 1797660-58-2 (N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide)

• Product Name: N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide
• CAS No: 1797660-58-2
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5372317
• Update Time: 2025-10-13

N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(1-Piperidinyl)-2-pyrimidinyl]methyl]benzenesulfonamide
• N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide

• Inchi： 1S/C16H20N4O2S/c21-23(22,14-7-3-1-4-8-14)18-13-15-17-10-9-16(19-15)20-11-5-2-6-12-20/h1,3-4,7-10,18H,2,5-6,11-13H2
• InChI Key： MYTUMYRWDGKLTC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC(N3CCCCC3)=N2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.4±56.0 °C(Predicted)
• pka: 5.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide

Professional Introduction to N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide (CAS No. 1797660-58-2)

N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide, identified by its CAS number 1797660-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its dual functional groups—the piperidine ring and the pyrimidine moiety—confer upon it unique chemical and pharmacological properties that make it a valuable candidate for further exploration.

The piperidin-1-yl group in the molecular structure of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide plays a crucial role in determining its biological activity. Piperidine derivatives are well-known for their ability to enhance the solubility and bioavailability of pharmaceutical compounds, making them an attractive scaffold for drug development. In recent years, there has been a surge in the investigation of piperidine-containing molecules due to their demonstrated efficacy in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications.

Complementing the piperidine moiety, the pyrimidin-2-yl group contributes to the compound's pharmacophoric features. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of nucleoside analogs and kinase inhibitors. The presence of this group in N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

The benzenesulfonamide component of the molecule further enhances its pharmacological profile. Sulfonylamine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects. The incorporation of a sulfonamide group into the structure of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide likely contributes to its ability to interact with biological targets in a specific manner, thereby influencing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide and its biological targets. These studies have highlighted the compound's potential as an inhibitor of various kinases and other enzymes involved in cancer progression. The dual functionality provided by the piperidine and pyrimidine moieties allows for precise targeting of these enzymes, which is crucial for developing effective anticancer therapies.

In addition to its potential applications in oncology, N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide has shown promise in other therapeutic areas. Researchers have explored its efficacy as an antiviral agent, particularly against viruses that rely on kinase-mediated replication processes. The compound's ability to disrupt these processes could lead to novel treatments for viral infections that are resistant to existing antiviral drugs.

The synthesis of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzenesulfonamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The use of readily available starting materials and standardized synthetic protocols makes it feasible to produce this compound on both laboratory and industrial scales. This accessibility is crucial for conducting further research and development efforts aimed at optimizing its pharmacological properties.

Evaluation of N-{[4-(piperidin-1-yllpyrimidin -2 -y l)methyl]benzenesul fonam ide's potential as a drug candidate has been supported by preclinical studies conducted in various model systems. These studies have demonstrated the compound's ability to modulate key biological pathways associated with diseases such as cancer and viral infections. The results from these preclinical trials provide a strong foundation for advancing this compound into clinical trials, where its safety and efficacy can be further validated in human populations.

The future prospects for N-{[4-(piper id ine -1 -y l)p y rim id ine -2 -y l]]m eth yl]b enz en es ul fon am ide are promising, given its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on optimizing its chemical properties to enhance its pharmacokinetic profile and reduce potential side effects. Additionally, exploring new synthetic routes could further improve its production efficiency and scalability.

In conclusion, N-{[4-(pi per id ine -1 -y l)p y rim id ine -2 -y l]]me th yl ]be nz en es ul fon am ide (CAS No. 1797660 -58 -2) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural composition, characterized by key functional groups such as piper id ine and py rim id ine, endows it with unique biological activities that make it a valuable candidate for drug development. With continued research and innovation, this compound holds promise for addressing various therapeutic challenges in medicine.